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Compound of Interest

Compound Name: RH 795

Cat. No.: B1148119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of RH 795, a styryl dye utilized for functional neuronal imaging. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

I. Product Identification and Properties
RH 795 is a fast-responding potentiometric probe. Key quantitative data is summarized below.
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Property Value Reference

Chemical Name

N-(4-Sulfobutyl)-4-(4-(4-

(dipentylamino)phenyl)butadie

nyl)pyridinium, inner salt

Molecular Formula C₂₆H₃₉Br₂N₃O₂ [1]

Molecular Weight 585.42 g/mol [1][2]

CAS Number 172807-13-5 [1][2][3]

Appearance Orange-red solid [1]

Solubility Soluble in water [1]

Excitation/Emission (in

Methanol)
530/712 nm [1]

Storage Conditions
Store desiccated at ≤ -20°C

and protect from light.
[1]

II. Personal Protective Equipment (PPE)
Given that the toxicity of RH 795 is unknown, it should be treated as potentially harmful.[1] The

following personal protective equipment is mandatory when handling RH 795 to prevent

exposure.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[4][5]

Eye/Face Protection
Safety glasses with side

shields or goggles

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[5]

Skin and Body Protection Laboratory coat

Respiratory Protection
Not required under normal use

with adequate ventilation.

If working with the powder

outside of a fume hood or in a

poorly ventilated area, a

NIOSH-approved respirator

may be necessary.

III. Handling and Operational Workflow
Proper handling is crucial to minimize risk and ensure the stability of the compound.

A. Preparation of Stock Solution

Acclimatization: Before opening, allow the vial of solid RH 795 to equilibrate to room

temperature to prevent condensation.

Reconstitution: Prepare a stock solution by dissolving the solid in a suitable solvent, such as

water.[1][3] For example, to create a 1 mM stock solution, add the appropriate volume of

solvent as indicated in the table below.
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Mass of RH 795
Volume of Solvent for 1 mM Stock
Solution

1 mg 1.71 mL

5 mg 8.54 mL

Storage of Stock Solution: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store at -20°C and protect from light.

B. Experimental Use

Always work in a well-ventilated area, preferably a chemical fume hood, when handling the

solid powder or preparing stock solutions.

Avoid inhalation of vapor or mist.[4]

Avoid direct contact with the substance.[4]

Operational Workflow Diagram
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RH 795 Handling Workflow

Preparation

Experimentation

Disposal

Start: Retrieve RH 795 from -20°C storage

Equilibrate vial to room temperature

Reconstitute with appropriate solvent (e.g., water)

Aliquot stock solution into single-use vials

Store stock solution at -20°C

Use in neuronal imaging experiment

Dispose of waste according to institutional guidelines

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of RH 795 from storage to disposal.
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IV. Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures Reference

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes. Seek

medical advice.

[1][4]

Skin Contact

Wash the affected area with

soap and plenty of water. Seek

medical advice.

[1][4]

Inhalation

Move the individual to fresh air.

If not breathing, give artificial

respiration. Seek medical

advice immediately.

[1][4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical advice immediately.

[4]

Accidental Release Measures

Avoid breathing vapors, mist, or gas.[4]

Contain the spillage.

Soak up the spilled substance with an inert absorbent material.

Collect the absorbed material in a suitable, closed container for disposal.[4]

Prevent the product from entering drains.[4]

V. Disposal Plan
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All waste materials contaminated with RH 795 should be considered potentially hazardous.

Unused Product and Contaminated Materials: Dispose of in accordance with local, state, and

federal regulations for chemical waste. Place in a suitable, closed, and labeled container.

Empty Containers: Handle as chemical waste.

Do not let the product enter drains.[4] Consult with your institution's environmental health

and safety (EHS) department for specific disposal protocols.

By adhering to these guidelines, researchers can safely and effectively utilize RH 795 in their

experimental work while minimizing potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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